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Compound of Interest

4-Ethoxycarbonylphenylboronic
Compound Name:

acid

Cat. No.: B023478

An In-depth Technical Guide to 4-Ethoxycarbonylphenylboronic Acid

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Ethoxycarbonylphenylboronic acid, a versatile reagent in organic synthesis.
The information is presented to support its application in research, particularly in drug
development and materials science.

Chemical Identity

4-Ethoxycarbonylphenylboronic acid is an organoboron compound that is widely utilized as
a building block in organic synthesis, most notably in Suzuki-Miyaura cross-coupling
reactions[1]. Its structure features a phenyl ring substituted with a boronic acid group and an
ethoxycarbonyl group.
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Identifier Value

IUPAC Name [4-(ethoxycarbonyl)phenyl]boronic acid[2]

4-(Ethoxycarbonyl)benzeneboronic acid, 4-

Boronobenzoic acid 1-ethyl ester, 4-

Synonyms ) )
Carboethoxybenzeneboronic acid, Ethyl 4-
boronobenzoate[1][3]

CAS Number 4334-88-7[1][2]

Molecular Formula C9H11BOA[1][2][4]

Molecular Weight 193.99 g/mol [1][4]

InChl Key ZLNFACCFYUFTLD-UHFFFAOYSA-N[2][3]

SMILES CCOC(=0)clccec(ccl)B(0)0]2]

Physicochemical Properties

The physical and chemical properties of 4-Ethoxycarbonylphenylboronic acid are
summarized below. These properties are crucial for its handling, storage, and application in
various chemical reactions.

Property Value

Appearance White to off-white crystalline powder[1][4]
Melting Point 135 °C (dec.)[3], 160 °C (dec.)[1], 184-189 °C[4]
Boiling Point 355.5 °C at 760 mmHg (Predicted)[3][4]

Density 1.2 + 0.1 g/lcm3[4]

Soluble in methanol and other polar organic

Solubilit
Y solvents[3][5].

pKa 7.69 £ 0.10 (Predicted)[3]

Chemical Reactivity and Stability
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4-Ethoxycarbonylphenylboronic acid is a stable compound under standard conditions and is
often stored at room temperature in a dry, dark place[3]. It is primarily known for its participation
in palladium-catalyzed cross-coupling reactions.

Key Reactions:

Suzuki-Miyaura Coupling: It is a key reagent in Suzuki-Miyaura cross-coupling reactions for
the formation of carbon-carbon bonds[1].

Oxidative Hydroxylation: Used in the preparation of phenols[3].

Homolytic Aromatic Substitution[3].

Cross-coupling with a-bromocarbonyl compounds|3].

Trifluoromethylation and Carbometalation of ynamides|3].

The boronic acid moiety is a mild Lewis acid, and the ethoxycarbonyl group can undergo
hydrolysis under basic or acidic conditions.

Experimental Protocols
Synthesis of 4-Ethoxycarbonylphenylboronic acid

Method 1: From Ethyl 4-iodobenzoate

Dissolve Ethyl 4-iodobenzoate (75.8 mmol) in dry THF (300.0 mL) in a three-necked flask.
e Add Triisopropyl borate (227.4 mmol) to the solution.

» Cool the mixture to -78 °C.

e Add n-butyllithium (151.6 mmol) dropwise, maintaining the temperature for 0.5 hours.

¢ Quench the reaction with a saturated aqueous ammonium chloride solution.

e Adjust the pH to 1 with 1 mol/L hydrochloric acid.

o Extract the aqueous phase with ethyl acetate (3 x 150.0 mL).
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» Combine the organic phases and wash with saturated brine (1 x 100 mL).
» Dry the organic layer over anhydrous sodium sulfate.
« Distill off the solvent under reduced pressure.

e The residue is triturated with n-hexane and filtered to yield 4-ethoxycarbonyl phenylboronic
acid[4].

Method 2: Esterification of 4-Carboxyphenylboronic acid

 In a round-bottomed flask, suspend 4-carboxyphenylboronic acid (2.109 mmol) in anhydrous
ethanol (10 mL).

e Add a solution of ethanol/HCI (10 mL, pH ~3.0).

e Heat the mixture to 70°C and reflux for 1 hour.

e Cool the reaction to room temperature and stir overnight.

o Concentrate the mixture under reduced pressure.

e Dissolve the concentrate in ethyl acetate and wash with water.

» Dry the organic layer with potassium carbonate, filter, and concentrate to yield the product[3].

Determination of Melting Point

The melting point of 4-Ethoxycarbonylphenylboronic acid can be determined using a
standard melting point apparatus. A small amount of the crystalline powder is packed into a
capillary tube and heated at a controlled rate. The temperature range over which the substance
melts is recorded. Due to decomposition, the melting point is often reported with "(dec.)".

Visualization of Properties and Applications

The following diagram illustrates the relationship between the structure of 4-
Ethoxycarbonylphenylboronic acid and its key properties and applications.
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Caption: Structure, properties, and applications of 4-Ethoxycarbonylphenylboronic acid.

Safety and Handling

4-Ethoxycarbonylphenylboronic acid is classified as an irritant[4]. It may cause skin, eye,

and respiratory irritation[6].
Precautionary Statements:

e Prevention: Wash hands thoroughly after handling. Wear protective gloves, clothing, eye,
and face protection. Avoid breathing dust. Use only in a well-ventilated area[7].

» Response:
o If on skin: Wash with plenty of soap and water[7].

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing[7].

o If inhaled: Remove person to fresh air and keep comfortable for breathing[7].
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» Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up[7].
o Disposal: Dispose of contents/container to an approved waste disposal plant[7].

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier[6][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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